Cas no 328104-85-4 (methyl 4-2-(2-{(4-methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate)

• Product Name: methyl 4-2-(2-{(4-methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate
• CAS No: 328104-85-4
• MF: C₂₀H₂₈N₂O₈
• MW: 424.444926261902
• CID: 6272079
• PubChem ID: 3131083
• Update Time: 2025-11-07

methyl 4-2-(2-{(4-methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(2-{(4-methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate
• methyl 4-[[2-[2-[2-[(4-methoxy-4-oxobutyl)amino]-2-oxoethoxy]phenoxy]acetyl]amino]butanoate
• METHYL 4-[2-(2-{[(4-METHOXY-4-OXOBUTYL)CARBAMOYL]METHOXY}PHENOXY)ACETAMIDO]BUTANOATE
• 328104-85-4
• dimethyl 4,4'-((2,2'-(1,2-phenylenebis(oxy))bis(acetyl))bis(azanediyl))dibutanoate
• SR-01000357157-1
• SR-01000357157
• AKOS000522379
• Z56788141
• F1638-0020
• SCHEMBL15709145

• Inchi： 1S/C20H28N2O8/c1-27-19(25)9-5-11-21-17(23)13-29-15-7-3-4-8-16(15)30-14-18(24)22-12-6-10-20(26)28-2/h3-4,7-8H,5-6,9-14H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： VATIDSWKCWCJKO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OCC(NCCCC(=O)OC)=O)CC(NCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 424.18456586g/mol
• Monoisotopic Mass: 424.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-2-(2-{(4-methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate

Professional Introduction to Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate and CAS No. 328104-85-4

Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate, with the CAS number 328104-85-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its 4-methoxy-4-oxobutyl moiety and the presence of multiple functional groups such as carbamoyl and phenoxy, contribute to its potential therapeutic applications.

The synthesis and characterization of this compound have been areas of active investigation. The presence of the carbamoylmethoxy group in the molecule suggests its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. This structural feature is particularly interesting because carbamoyl groups are frequently found in biologically active molecules and have been implicated in various pharmacological mechanisms.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate has shown promise in preclinical studies as a potential modulator of these pathways. Its ability to interact with specific targets within cellular machinery makes it a valuable candidate for further exploration.

The compound's structure also includes a phenoxy group, which is commonly found in many pharmacologically active agents. Phenoxy groups are known for their ability to enhance the solubility and bioavailability of drugs, making them an attractive feature in drug design. Additionally, the presence of multiple oxygen-containing functional groups suggests that this compound may exhibit favorable interactions with biological targets, potentially leading to therapeutic effects.

One of the most exciting aspects of Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate is its potential as a lead compound for the development of new drugs. Researchers have been exploring its derivatives to optimize its pharmacological properties. By modifying specific parts of the molecule, scientists aim to enhance its potency, selectivity, and overall efficacy. These efforts are part of a broader trend in drug discovery where computational methods and high-throughput screening are being used to identify promising candidates.

The chemical properties of this compound also make it an interesting subject for studying molecular interactions at the atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanics calculations have been employed to understand how this molecule interacts with biological targets. These studies provide valuable insights into the mechanisms by which the compound exerts its effects, which can guide further optimization efforts.

In addition to its potential therapeutic applications, Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate has shown promise in industrial applications as well. Its unique chemical structure makes it a versatile building block for synthesizing more complex molecules. This has led to interest from industries involved in specialty chemicals and fine chemicals production.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective agents reach the market. The development process for Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate adheres to these regulations, with rigorous testing conducted at various stages to ensure its safety and efficacy. This adherence is crucial for gaining regulatory approval and bringing new treatments to patients who need them.

The future prospects for Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate are bright, with ongoing research aimed at uncovering new applications and optimizing its properties. As our understanding of biological systems continues to grow, so too will our ability to design molecules that interact with these systems in beneficial ways. This compound represents an important step forward in this journey.

In conclusion, Methyl 4-2-(2-{(4-Methoxy-4-oxobutyl)carbamoylmethoxy}phenoxy)acetamidobutanoate (CAS No. 328104-85-4) is a fascinating compound with significant potential in both academic research and industrial applications. Its unique structure and promising biological activities make it a valuable asset in the quest for new pharmaceuticals. As research continues to unfold, we can expect to see even more exciting developments related to this molecule and its derivatives.